(methoxycarbamoyl)formic acid
Overview
Description
Methoxycarbamoylformic acid, also known as MFCA, is an organic compound that has been studied for its potential applications in a variety of scientific research areas. It is a carboxylic acid that has a unique structure, consisting of a methoxycarbonyl group and a formic acid group. This compound has been studied for its potential applications in biochemistry, physiology, and other scientific research areas.
Scientific Research Applications
(methoxycarbamoyl)formic acid has been studied for its potential applications in a variety of scientific research areas. It has been used as a reagent for the synthesis of other organic compounds, such as esters and amides. It has also been used as a starting material for the synthesis of pharmaceuticals, such as antibiotics and antifungals. In addition, (methoxycarbamoyl)formic acid has been used as a catalyst in various organic reactions, such as the Diels-Alder reaction.
Mechanism of Action
The mechanism of action of (methoxycarbamoyl)formic acid is not yet fully understood. However, it is believed that the methoxycarbonyl group of the molecule is responsible for its reactivity. This group is believed to act as a nucleophile, allowing it to react with other molecules and form covalent bonds. In addition, it is believed that the formic acid group of the molecule is responsible for its acidity, allowing it to act as a proton donor.
Biochemical and Physiological Effects
The biochemical and physiological effects of (methoxycarbamoyl)formic acid have not yet been fully studied. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of certain enzymes and the activation of certain receptors. In addition, it is believed that (methoxycarbamoyl)formic acid may have an effect on the metabolism of carbohydrates, proteins, and lipids.
Advantages and Limitations for Lab Experiments
(methoxycarbamoyl)formic acid has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively inexpensive and easy to obtain. In addition, it is a stable compound and can be stored for long periods of time. However, it is important to note that the compound is corrosive and should be handled with care. In addition, it is important to note that the compound is toxic and should be handled in a well-ventilated area.
Future Directions
There are a number of potential future directions for research on (methoxycarbamoyl)formic acid. One potential direction is to further investigate the biochemical and physiological effects of the compound. This could include exploring the effects of the compound on various enzymes and receptors, as well as exploring the effects on the metabolism of carbohydrates, proteins, and lipids. In addition, further research could be done to explore the potential applications of (methoxycarbamoyl)formic acid in the synthesis of pharmaceuticals and other organic compounds. Finally, further research could be done to explore the potential uses of (methoxycarbamoyl)formic acid as a catalyst in various organic reactions.
Synthesis Methods
(methoxycarbamoyl)formic acid can be synthesized through a variety of methods. The most common method involves the reaction of formic acid and methanol in the presence of a catalyst, such as sulfuric acid. This reaction results in the formation of a mixture of (methoxycarbamoyl)formic acid and other byproducts, such as formaldehyde. This mixture can then be separated and purified to obtain pure (methoxycarbamoyl)formic acid. Other methods of synthesis include the reaction of formic acid and dimethylformamide in the presence of a catalyst, or the reaction of formic acid and dimethyl sulfoxide in the presence of a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (methoxycarbamoyl)formic acid can be achieved through the reaction of methoxycarbonyl isocyanate with formic acid.", "Starting Materials": [ "Methoxycarbonyl isocyanate", "Formic acid" ], "Reaction": [ "Add methoxycarbonyl isocyanate dropwise to a solution of formic acid in anhydrous ether at room temperature.", "Stir the reaction mixture for several hours until complete consumption of the starting materials is observed.", "Filter the precipitated product and wash with ether to obtain (methoxycarbamoyl)formic acid as a white solid." ] } | |
CAS RN |
177902-89-5 |
Product Name |
(methoxycarbamoyl)formic acid |
Molecular Formula |
C3H5NO4 |
Molecular Weight |
119.1 |
Purity |
95 |
Origin of Product |
United States |
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